Cas no 33155-60-1 (Methyl 4-tert-butylphenylacetate)
33155-60-1 structure
Product Name:Methyl 4-tert-butylphenylacetate
CAS No:33155-60-1
MF:C13H18O2
MW:206.280824184418
CID:89001
PubChem ID:12362014
Update Time:2025-04-18
Methyl 4-tert-butylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-tert-butylphenylacetate
- Methylbutylphenylacetate
- 4-tert-Butylphenyl acetic acid methyl ester
- METHYL-P-TERT-BUTYL PHENYLACETATE FEMA NO.--------
- 1,1-dimethylethyl 2-(4-methylphenyl)acetate
- 1-Boc-4-methylenepiperidine
- 1-Boc-4-methylene-piperidine
- 1-N-Boc-4-methylenepiperidine
- 1-t-butoxycarbonyl-4-methylidenepiperidine
- 4-methylene-N-Boc-piperidine
- boc-4-methylenepiperidine
- N-Boc-4-methylenepiperidine
- tert-buty
- tert-butyl (4-methylphenyl)acetate
- tert-butyl 4-methylene-1-piperidinecarboxylate
- tert-butyl 4-methylenepiperidine-1-carboxylate
- tert-butyl 4-methylphenylacetate
- tert-Butyl p-tolylacetate
- JNXWYJWBRZOTAF-UHFFFAOYSA-N
- tert-Butyl 4-methylphenyl-acetate
- tert-butyl(4-methylphenyl)acetate
- SCHEMBL7517689
- AKOS013211038
- METHYL 4-TERT-BUTYLPHENYLACETATE, 97
- 33155-60-1
- tert-Butyl 4methylphenyl-acetate
- tert-butyl 2-(4-methylphenyl)acetate
- t-butyl p-tolylacetate
- DTXSID101298182
-
- Inchi: 1S/C13H18O2/c1-10-5-7-11(8-6-10)9-12(14)15-13(2,3)4/h5-8H,9H2,1-4H3
- InChI Key: JNXWYJWBRZOTAF-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC(C)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 206.13068
- Monoisotopic Mass: 206.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.991±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 271.6±9.0 ºC (760 Torr),
- Flash Point: 101.0±17.1 ºC,
- Refractive Index: 1.491
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 26.30000
- LogP: 2.69960
- Solubility: Not determined
Methyl 4-tert-butylphenylacetate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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